5-(Prop-2-YN-1-YL)nonan-1-OL

• CAS No.: 61815-16-5
• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 5-prop-2-ynylnonan-1-ol
• InChI: InChI=1S/C12H22O/c1-3-5-9-12(8-4-2)10-6-7-11-13/h2,12-13H,3,5-11H2,1H3
• InChI Key: ZRPJJKZFKIVUQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CCCCO)CC#C

Description

5-(Prop-2-yn-1-yl)nonan-1-ol is a branched aliphatic alcohol with a nine-carbon chain and a propargyl (prop-2-yn-1-yl) substituent at the fifth position. Its molecular structure combines the hydrophobicity of a long alkyl chain with the reactivity of a terminal alkyne group. For example, propargyl groups are frequently employed in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition) due to their sp-hybridized carbon triple bond . The compound’s alcohol moiety may enhance solubility in polar solvents, while the alkyne group enables functionalization or polymerization.

However, unlike these cyclic derivatives, 5-(Prop-2-yn-1-yl)nonan-1-ol’s linear chain may confer distinct physicochemical properties, such as altered melting points or lipid membrane interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Prop-2-YN-1-YL)nonan-1-OL typically involves the alkylation of nonanol with propargyl bromide. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a phase-transfer catalyst like tetrabutylammonium bromide. The reaction mixture is stirred vigorously at room temperature, followed by extraction and purification steps to isolate the desired product .

Industrial Production Methods

Industrial production of 5-(Prop-2-YN-1-YL)nonan-1-OL may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, industrial processes may incorporate advanced purification techniques such as distillation and crystallization to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions

5-(Prop-2-YN-1-YL)nonan-1-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the triple bond in the propargyl group to a double or single bond.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Reagents like thionyl chloride (SOCl₂) can be used for converting the hydroxyl group to a chloride, which can then undergo further substitution reactions.

Major Products

Oxidation: Nonanoic acid or nonanal.

Reduction: 5-(Prop-2-EN-1-YL)nonan-1-OL or 5-(Prop-1-YL)nonan-1-OL.

Substitution: Various substituted nonanol derivatives depending on the reagents used.

Scientific Research Applications

5-(Prop-2-YN-1-YL)nonan-1-OL has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex molecules through Sonogashira cross-coupling reactions.

Biology: Investigated for its potential biological activities, including antimicrobial properties.

Medicine: Explored for its role in drug development, especially in the synthesis of propargyl-containing pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 5-(Prop-2-YN-1-YL)nonan-1-OL involves its interaction with molecular targets through its propargyl group. This group can participate in various chemical reactions, such as nucleophilic addition and cycloaddition, leading to the formation of new chemical entities. The compound’s reactivity is influenced by the presence of the triple bond, which can undergo transformations under specific conditions .

Comparison with Similar Compounds

3-(2-Acetyl-1H-pyrrol-1-yl)-5-(prop-2-yn-1-yl)dihydrofuran-2(3H)-one

• Structure: Cyclic dihydrofuranone core with propargyl and acetylpyrrole substituents.
• Key Differences: The furanone ring introduces rigidity and electronic effects absent in the linear nonanol chain. The acetylpyrrole group may enhance hydrogen-bonding capacity, influencing biological activity .
• Applications : Isolated from plant sources, suggesting roles in natural product biosynthesis or antimicrobial activity.

5-(Prop-2-yn-1-yl)-5H-dibenzo[b,f]azepine

• Structure : Aromatic dibenzoazepine scaffold with a propargyl group.
• Key Differences: The planar aromatic system and nitrogen heteroatom enable π-π stacking and coordination chemistry, contrasting with the nonpolar alkyl chain of 5-(Prop-2-yn-1-yl)nonan-1-ol.

3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol

• Structure : Pyridine ring with propargyl alcohol and fluorine substituents.
• Applications : Likely a synthetic intermediate for fluorinated pharmaceuticals.

Functional Analogues: Aliphatic Alcohols

n-Propanol (Propan-1-ol)

• Structure : Simple three-carbon primary alcohol.
• Key Differences: Shorter chain length results in lower boiling point (97°C vs. ~250–300°C estimated for nonan-1-ol derivatives). Lacks the propargyl group’s reactivity .
• Applications: Industrial solvent; nonan-1-ol derivatives may serve as surfactants or lipid analogs.